Cas no 166819-20-1 (5-fluoropent-2-enal)

• Product Name: 5-fluoropent-2-enal
• CAS No: 166819-20-1
• MF: C₅H₇FO
• MW: 102.106885194778
• CID: 6329658
• PubChem ID: 10011852
• Update Time: 2025-06-14

5-fluoropent-2-enal Chemical and Physical Properties

Names and Identifiers

• 5-fluoropent-2-enal
• EN300-1837641
• 166819-20-1

• Inchi： 1S/C5H7FO/c6-4-2-1-3-5-7/h1,3,5H,2,4H2/b3-1+
• InChI Key： FDHXXHBCODBKSJ-HNQUOIGGSA-N
• SMILES： FCC/C=C/C=O

Computed Properties

• Exact Mass: 102.048093005g/mol
• Monoisotopic Mass: 102.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 5-fluoropent-2-enal

Recent Advances in the Study of 5-Fluoropent-2-enal (CAS: 166819-20-1) in Chemical Biology and Pharmaceutical Research

5-Fluoropent-2-enal (CAS: 166819-20-1) is a fluorinated aldehyde compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated structure, has been explored for its reactivity and utility in various synthetic and biological contexts. Recent studies have focused on its role as a building block in the synthesis of more complex molecules, as well as its interactions with biological targets.

One of the key areas of interest in the study of 5-fluoropent-2-enal is its potential as a precursor in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance the metabolic stability, bioavailability, and binding affinity of therapeutic compounds. Researchers have demonstrated that 5-fluoropent-2-enal can be efficiently incorporated into larger molecular frameworks, enabling the development of novel fluorinated drugs with improved pharmacological properties.

In addition to its synthetic utility, 5-fluoropent-2-enal has also been investigated for its biological activity. Recent studies have explored its interactions with enzymes and other biomolecules, shedding light on its potential as a modulator of biological pathways. For instance, some research has suggested that this compound may exhibit inhibitory effects on certain enzymes involved in disease processes, making it a candidate for further drug development efforts.

Methodologically, the study of 5-fluoropent-2-enal has involved a combination of synthetic chemistry, spectroscopic analysis, and biological assays. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize its structure and reactivity, while in vitro and in vivo studies have been conducted to evaluate its biological effects. These multidisciplinary approaches have provided a comprehensive understanding of the compound's properties and potential applications.

The latest research findings highlight the versatility of 5-fluoropent-2-enal as a tool in chemical biology and drug discovery. Its ability to serve as a fluorinated building block, combined with its potential biological activity, positions it as a valuable compound for future studies. However, challenges remain, including the need for further optimization of its synthetic routes and a deeper understanding of its mechanisms of action in biological systems.

In conclusion, 5-fluoropent-2-enal (CAS: 166819-20-1) represents a promising area of research in the intersection of chemistry and biology. Ongoing studies are expected to uncover new applications and refine its utility in pharmaceutical development. As the field advances, this compound may play an increasingly important role in the design of next-generation therapeutics.